![molecular formula C22H20ClNO4 B2867464 3-(4-chlorophenyl)-9-((tetrahydrofuran-2-yl)methyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one CAS No. 929403-03-2](/img/structure/B2867464.png)
3-(4-chlorophenyl)-9-((tetrahydrofuran-2-yl)methyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one
Description
3-(4-chlorophenyl)-9-((tetrahydrofuran-2-yl)methyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C22H20ClNO4 and its molecular weight is 397.86. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemical Reactivity
Alpha-Nitro Ketone Utilization : Alpha-nitro ketones have been employed as both electrophiles and nucleophiles in the synthesis of 3-substituted 2-nitromethylenetetrahydrothiophene and tetrahydrofuran derivatives. These compounds serve as probes to explore interactions with nicotinic acetylcholine receptors in Drosophila, highlighting their utility in understanding biological receptor function (Zhang, Tomizawa, & Casida, 2004).
Catalytic Hydrogenation of Dihydrooxazines : Research into the hydrogenation of methyl 2-(5,6-dihydro-4H-1,2-oxazin-3-yl)acetates has led to the creation of dynamic mixtures of enamines and tetrahydro-2-furanamines. These findings offer insights into the versatility of dihydrooxazines as intermediates for synthesizing various heterocyclic compounds (Sukhorukov et al., 2008).
Material Science and Advanced Functional Materials
Thermally Curable Benzoxazine Monomer : A novel monomer containing benzoxazine and coumarin rings has been synthesized, demonstrating photodimerization and thermal ring-opening reactions. This material's dual reactive functionality suggests its potential in creating advanced polymeric materials with unique thermal and optical properties (Kiskan & Yagcı, 2007).
properties
IUPAC Name |
3-(4-chlorophenyl)-9-(oxolan-2-ylmethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20ClNO4/c23-15-5-3-14(4-6-15)19-12-27-22-17(21(19)25)7-8-20-18(22)11-24(13-28-20)10-16-2-1-9-26-16/h3-8,12,16H,1-2,9-11,13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QUNWQHPBTZUSHN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CN2CC3=C(C=CC4=C3OC=C(C4=O)C5=CC=C(C=C5)Cl)OC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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